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Compound of Interest

[1,1'-Bicyclohexyl]-1-carboxylic
Compound Name: d
aci

Cat. No.: B052812

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety and hazard data for
[1,1'-Bicyclohexyl]-1-carboxylic acid (CAS No. 60263-54-9). The information is compiled for
professionals in research and drug development who may handle or utilize this compound.

Chemical and Physical Properties

[1,1'-Bicyclohexyl]-1-carboxylic acid is a synthetic carboxylic acid characterized by a
bicyclohexyl framework.[1][2] It serves as a key intermediate in the synthesis of the
antispasmodic drug, dicyclomine.[1] Its rigid molecular structure significantly influences its
chemical properties and reactivity.[1][2]
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Property Value Source
Molecular Formula C13H2202 [L1[31[41[5]16]
Molecular Weight 210.31 g/mol [11[31[41[5]
CAS Number 60263-54-9 [1103][41[5]
EC Number 262-131-1 [51[7]
Appearance White to Off-White Solid ChemicalBook
Melting Point 122-123 °C (11041071
Boiling Point 343.0 £ 10.0 °C at 760 mmHg [4]

93-95 °C at 0.06 Torr [7]

pKa (Predicted) 4.84 +0.20 [11031[61[7]
LogP (XLogP3-AA) 4.4 [31[5]
Topological Polar Surface Area  37.3 A2 [31[5]
CH:Zirn(?[gen Bond Acceptor ) ae
Rotatable Bond Count 2 [1][3]

Hazard Identification and Classification

Based on aggregated GHS data, [1,1'-Bicyclohexyl]-1-carboxylic acid is classified as an

irritant.[5] The hazard classifications are consistent across multiple sources.[5][8]

Hazard Class GHS Category Hazard Statement
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation
Serious Eye Damage/Eye H319: Causes serious eye
o Category 2A S
Irritation irritation
Specific Target Organ Toxicity H335: May cause respiratory
Category 3

(Single Exposure)

irritation
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GHS Label Elements:
e Pictogram:
» Signal Word:Warning
e Hazard Statements:
o H315: Causes skin irritation.[5][8]
o H319: Causes serious eye irritation.[5][8]
o H335: May cause respiratory irritation.[5][8]

o Precautionary Statements:

[e]

Prevention: P261, P264, P271, P280[5][8]

o

Response: P302+P352, P304+P340, P305+P351+P338, P319, P321, P332+P317,
P337+P317, P362+P364[5][8]

o

Storage: P403+P233, P405[5][8]

[¢]

Disposal: P501[5][8]

Experimental Protocols for Hazard Determination

While specific experimental data for [1,1'-Bicyclohexyl]-1-carboxylic acid is not publicly
available, the GHS classifications are determined using standardized methodologies,
increasingly relying on in vitro models to reduce animal testing.[9] The following sections
describe the likely protocols used for irritation testing.

Skin Irritation Testing

The determination of skin irritation potential (GHS Category 2) is commonly performed using
reconstructed human epidermis (RhE) models, such as EpiDerm™ or epiCS®.[10][11][12] This
in vitro method is designed to predict acute skin irritation of chemicals.[10][13]

General Protocol (Based on RhE Models):
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Tissue Preparation: Reconstructed human epidermal tissues, consisting of normal human-
derived keratinocytes cultured to form a multi-layered epidermis, are pre-incubated in assay
medium.[11][13]

Chemical Application: The test chemical (in this case, solid [1,1'-Bicyclohexyl]-1-carboxylic
acid) is applied topically to the surface of triplicate tissues. Positive (e.g., 5% Sodium
Dodecyl Sulfate) and negative (e.g., Phosphate-Buffered Saline) controls are run
concurrently.[11][13]

Exposure and Incubation: Tissues are exposed to the chemical for a defined period (e.g., 20
to 60 minutes) at 37°C.[10][11]

Post-Exposure: The chemical is removed by thorough rinsing. The tissues are then
transferred to fresh medium and incubated for a prolonged period (e.g., 24 to 42 hours) to
allow for the development of cytotoxic effects.[10][11][13]

Viability Assessment: Cell viability is measured using a quantitative assay, most commonly
the MTT assay. In this assay, mitochondrial dehydrogenases in viable cells reduce the yellow
MTT tetrazolium salt to a purple formazan salt, which is then extracted and quantified
spectrophotometrically.[10][11][13]

Classification: A substance is classified as a skin irritant (H315) if the mean tissue viability is
reduced below a specific threshold (typically < 50%) relative to the negative control.[10][13]

Classification

Preparation Exposure Post-Exposure & Analysis No
Not Classified
o
es

RhE Tissue Topical Application Incubate Rinse and Transfer Post-Incubate MTT Assay to - 5
to Fresh Medium (e.g., 42 hours) Determine Viability Viability < 50% ?

Pre-incubation of Test Chemical (e.g., 60 min, 37°

Classify as
Irritant (H315)
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Caption: Workflow for in vitro skin irritation testing using a Reconstructed Human Epidermis
(RhE) model.

Eye Irritation Testing

The potential for serious eye irritation (GHS Category 2A) is evaluated using similar in vitro
methods, often employing reconstructed human cornea-like epithelial (RhCE) tissue models
like EpiOcular™.[3][4][5] These tests can discriminate between substances that cause serious
eye damage (Category 1), eye irritation (Category 2), and non-irritants.[4][9]

General Protocol (Based on RhCE Models):
o Tissue Preparation: RhCE tissue models are pre-incubated overnight upon arrival.[3]

o Chemical Application: The test chemical is applied to the surface of duplicate tissues. For
solids like [1,1'-Bicyclohexyl]-1-carboxylic acid, a fixed amount (e.g., 50 mg) is typically
applied.[4]

o Exposure: The exposure time is protocol-dependent; for solids, it can be up to 6 hours.[4]

o Post-Exposure and Viability: After exposure, tissues are rinsed thoroughly and placed in
fresh medium for a post-incubation period.[3] Cell viability is then determined via the MTT
assay.[4]

» Classification: The classification is based on the remaining cell viability. For example, in the
EpiOcular™ Eye Irritation Test (EIT), a viability of < 60% leads to a classification as an irritant
(Category 1 or 2).[4] Distinguishing between Category 1 and 2 often requires additional
testing or a weight-of-evidence approach.

Toxicological Insights
Mechanism of Action

Specific toxicological or signaling pathway studies for [1,1'-Bicyclohexyl]-1-carboxylic acid
are not available in the public domain. However, as a carboxylic acid, its irritant properties are
likely related to its acidic nature and ability to disrupt cell membranes and proteins upon direct
contact.
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Studies on other carboxylic acids have investigated hepatotoxicity, noting that some can
interfere with fatty acid metabolism and lead to lipid accumulation in liver cells.[14] While this
provides a potential area for further research, it is not directly linked to the observed topical
irritation effects. The primary mechanism for skin and eye irritation is likely localized cell
damage due to the chemical's physical and acidic properties.
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Caption: Logical relationship between exposure routes, GHS hazards, and recommended
personal protective equipment.

Ecotoxicological Data

No specific ecotoxicological data for [1,1'-Bicyclohexyl]-1-carboxylic acid were found in the
reviewed literature. Environmental fate and effects are currently unknown. Standard laboratory
practice should be followed to prevent release into the environment.

Summary and Recommendations
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[1,1'-Bicyclohexyl]-1-carboxylic acid is a solid chemical classified as a skin, eye, and
respiratory irritant. All handling should be conducted by trained personnel in a well-ventilated
area, such as a chemical fume hood. Appropriate personal protective equipment, including
safety goggles, chemical-resistant gloves, and a lab coat, is mandatory. In case of exposure,
follow the precautionary statements provided in Section 2 and seek medical attention as
necessary. Given the lack of comprehensive toxicological and ecotoxicological data, this
compound should be handled with care, assuming it may have other unknown hazards.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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carboxylic acid Safety and Hazards]. BenchChem, [2025]. [Online PDF]. Available at:
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and-hazards-data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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